Cas no 1784552-38-0 (2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanal)

• Product Name: 2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanal
• CAS No: 1784552-38-0
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 6272880
• PubChem ID: 88184149
• Update Time: 2025-07-17

2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanal
• SCHEMBL7676513
• EN300-1747757
• 1784552-38-0

• Inchi： 1S/C13H16O/c1-13(2,9-14)12-8-7-10-5-3-4-6-11(10)12/h3-6,9,12H,7-8H2,1-2H3
• InChI Key： DVKRLBWREVJRSP-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)C1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 188.120115130g/mol
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanal

Introduction to 2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanal (CAS No. 1784552-38-0)

2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanal is a significant compound in the field of pharmaceutical chemistry, known for its unique structural properties and potential applications in drug development. This compound, identified by the CAS number 1784552-38-0, has garnered attention due to its role as a key intermediate in synthesizing various bioactive molecules. The presence of a 2,3-dihydro-1H-inden moiety in its structure contributes to its reactivity and makes it a valuable candidate for further exploration in medicinal chemistry.

The chemical structure of 2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanal consists of a substituted indene ring connected to an aldehyde functional group. This configuration allows for diverse chemical modifications, making it a versatile building block for the synthesis of more complex molecules. The compound's aldehyde group is particularly noteworthy, as it can participate in various reactions such as condensation, oxidation, and reduction, which are crucial for the development of new pharmaceutical agents.

In recent years, there has been growing interest in exploring the pharmacological potential of indene derivatives. The 2,3-dihydro-1H-inden scaffold is known for its ability to interact with biological targets in a manner that can lead to therapeutic effects. Studies have shown that compounds containing this moiety exhibit properties such as anti-inflammatory, analgesic, and anticancer activities. The addition of a methyl group at the 2-position enhances the compound's stability and reactivity, making it an attractive candidate for further medicinal chemistry investigations.

One of the most compelling aspects of 2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanal is its potential application in the synthesis of novel drugs targeting neurological disorders. The indene ring's ability to cross the blood-brain barrier and interact with central nervous system receptors has been a focus of research in recent years. Preliminary studies have suggested that derivatives of this compound may have neuroprotective and anti-anxiety effects. These findings have opened up new avenues for developing treatments for conditions such as Alzheimer's disease and depression.

The synthesis of 2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanal involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the formation of the indene ring through cyclization reactions. Subsequent functionalization steps introduce the aldehyde group and other substituents necessary for biological activity. Advanced synthetic techniques such as transition metal catalysis have been employed to improve efficiency and selectivity in these reactions.

The pharmaceutical industry has been increasingly interested in exploring natural product-inspired scaffolds due to their potential therapeutic benefits. The indene structure is one such scaffold that has been extensively studied for its biological activity. By modifying the substituents on the indene ring, researchers can fine-tune the properties of the resulting compounds to achieve desired pharmacological effects. This approach has led to the discovery of several promising drug candidates that are currently undergoing further investigation.

In conclusion, 2-(2,3-dihydro-1H-inden-1-yl)-2-methylpropanal (CAS No. 1784552-38-0) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules with therapeutic applications. Ongoing studies continue to uncover new possibilities for this compound, particularly in the treatment of neurological disorders. As research progresses, it is likely that we will see more derivatives of this compound entering clinical trials and eventually becoming part of our pharmacopeia.